3-(5-Bromo-2-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole

• IUPAC Name: 3-(5-bromo-2-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole
• InChI: InChI=1S/C12H13BrClNO2/c1-7(14)12-6-10(15-17-12)9-5-8(13)3-4-11(9)16-2/h3-5,7,12H,6H2,1-2H3
• InChI Key: OXNJLNSTSIZAAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC(=NO1)C2=C(C=CC(=C2)Br)OC)Cl
• Molecular Formula: C12H13BrClNO2
• Molecular Weight: 318.59 g/mol

Description

3-(5-Bromo-2-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole, also known as Bmoc-Cl-OEt, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of oxazole and is widely used in the pharmaceutical industry for drug development purposes.

Scientific Research Applications

Dopamine Receptor Agonists and Neurological Applications

Research involving dopamine receptor agonists, like pramipexole, which has a high affinity for dopamine D2-like receptors, specifically dopamine D3 receptors, highlights the potential of certain chemical compounds in treating neurological disorders such as Parkinson's disease. Pramipexole's selectivity and efficacy in stimulating dopamine receptors through direct action illustrate the significance of targeted receptor activity in therapeutic applications, which could be relevant for compounds with similar pharmacological profiles (Piercey et al., 1996).

Metabolite Identification in Drug Research

The identification of urinary metabolites of synthetic compounds, such as 3-(4-Methoxybenzoyl)-1-pentylindole (RCS-4), demonstrates the importance of metabolite analysis in understanding the pharmacokinetics and potential toxicological impacts of novel chemical entities. This research is crucial for assessing the safety and efficacy of new drugs or compounds, indicating a potential application area for chemical compounds in toxicology and drug development studies (Kavanagh et al., 2012).

Monoamine Metabolites and Psychiatric Research

Studies on monoamine metabolites in various conditions, such as narcolepsy, hypersomnia, and psychiatric disorders, underscore the role of biochemical markers in diagnosing and understanding the neurochemical underpinnings of these conditions. Such research can inform the development of targeted therapeutic strategies and enhance our comprehension of the biochemical pathways involved in mental health and neurological disorders (Faull et al., 1986).

Environmental and Health Impact Studies

Investigations into the health impacts of environmental exposures, such as to organophosphate flame retardants, illustrate another potential research application of chemical compounds. Understanding the biochemical and toxicological effects of exposure to various chemicals can inform public health policies and preventive measures to mitigate risks, especially among vulnerable populations like children (Bamai et al., 2019).